Technical Guide: Chemical Structure & Synthesis of N-(Tetrahydro-2H-pyran-4-yl)propane-1-sulfonamide
Technical Guide: Chemical Structure & Synthesis of N-(Tetrahydro-2H-pyran-4-yl)propane-1-sulfonamide
Executive Summary
N-(Tetrahydro-2H-pyran-4-yl)propane-1-sulfonamide represents a specialized building block in medicinal chemistry, combining a polar, metabolically stable tetrahydropyran (THP) ring with a lipophilic propyl sulfonamide linker.[1] This scaffold is frequently utilized in Hit-to-Lead optimization to modulate lipophilicity (LogP) while maintaining steric bulk comparable to cyclohexyl derivatives.
This guide provides a comprehensive technical analysis of the molecule, detailing its rational design, robust synthetic protocols, and physicochemical characterization. It is designed for medicinal chemists and process scientists requiring high-fidelity data for scaffold elaboration.
Structural Analysis & Physicochemical Properties[1]
Molecular Architecture
The molecule consists of two distinct domains connected by a sulfonamide linkage:
-
The Head Group (Polar): A tetrahydro-2H-pyran-4-yl ring.[2][3][4] This is a bioisostere of a cyclohexyl ring where the 4-position oxygen acts as a hydrogen bond acceptor, significantly lowering the LogP (partition coefficient) compared to its carbocyclic analog.
-
The Tail Group (Lipophilic): A propyl chain (
-propyl). This provides a flexible hydrophobic handle often used to fill hydrophobic pockets in target proteins (e.g., kinases or GPCRs).
Key Physicochemical Data
Data derived from consensus computational models and fragment-based estimation.
| Property | Value | Rationale/Significance |
| IUPAC Name | N-(Tetrahydro-2H-pyran-4-yl)propane-1-sulfonamide | Official nomenclature. |
| Molecular Formula | C | Core composition.[5] |
| Molecular Weight | 221.32 g/mol | Fragment-sized; ideal for elaboration. |
| CLogP (Est.) | 0.4 – 0.9 | Lower than cyclohexyl analog (~2.5), improving aqueous solubility. |
| H-Bond Donors | 1 (NH) | Sulfonamide nitrogen. |
| H-Bond Acceptors | 3 (O atoms) | Sulfonyl oxygens (2) + THP ether oxygen (1). |
| Rotatable Bonds | 3 | Propyl chain flexibility + S-N bond rotation. |
| Topological Polar Surface Area (TPSA) | ~55 Ų | Good membrane permeability predictor (<140 Ų). |
Conformational Bias
The tetrahydropyran ring predominantly adopts a chair conformation . The sulfonamide substituent at the 4-position generally prefers the equatorial orientation to minimize 1,3-diaxial interactions, although the energy barrier to the axial conformer is lower than in cyclohexane due to the anomeric effect of the ring oxygen.
Rational Design & Bioisosterism (Logic Flow)
The selection of this specific scaffold is rarely accidental. It follows a logic of Multiparameter Optimization (MPO) in drug discovery.
Figure 1: Rational design workflow illustrating the transition from a lipophilic cyclohexyl lead to the polar THP bioisostere.
Synthetic Protocol (High-Fidelity)
Retrosynthetic Analysis
The most reliable route involves the nucleophilic substitution of 1-propanesulfonyl chloride by 4-aminotetrahydropyran . This approach is preferred over reductive amination strategies due to the high stability of the sulfonamide bond and the commercial availability of high-purity sulfonyl chlorides.
Materials
-
Amine: 4-Aminotetrahydropyran (CAS: 38041-19-9).[6][7] Note: Often supplied as HCl salt.
-
Electrophile: 1-Propanesulfonyl chloride (CAS: 10147-36-1).
-
Base: Diisopropylethylamine (DIPEA) or Triethylamine (TEA).
-
Solvent: Dichloromethane (DCM) (Anhydrous).
Step-by-Step Procedure
Standard Operating Procedure (SOP) for ~1.0 gram scale.
-
Preparation: Flame-dry a 50 mL round-bottom flask (RBF) and purge with Nitrogen (N
) or Argon. -
Solubilization: Add 4-Aminotetrahydropyran (1.0 eq, 10 mmol) to the flask.
-
Critical Step: If using the HCl salt, add DCM (20 mL) followed by DIPEA (2.5 eq). Stir for 10 minutes to ensure free-basing. If using free amine, 1.2 eq of base is sufficient.
-
-
Cooling: Cool the reaction mixture to 0°C using an ice/water bath. This controls the exotherm of the sulfonylation.
-
Addition: Add 1-Propanesulfonyl chloride (1.1 eq) dropwise via syringe over 5–10 minutes.
-
Observation: Slight fuming may occur; ensure good ventilation.
-
-
Reaction: Allow the mixture to warm to room temperature (25°C) naturally. Stir for 4–6 hours.
-
Monitoring: Check reaction progress via TLC (5% MeOH in DCM) or LC-MS. The amine starting material (ninhydrin stain) should disappear.
-
-
Workup:
-
Quench with saturated NaHCO
(aq). -
Extract with DCM (3 x 20 mL).
-
Wash combined organics with 1M HCl (to remove unreacted amine/base) followed by Brine.
-
Dry over anhydrous MgSO
, filter, and concentrate in vacuo.
-
-
Purification:
-
The crude product is often a white/off-white solid.
-
If necessary, purify via flash column chromatography (Hexanes/Ethyl Acetate gradient, typically eluting around 40-60% EtOAc).
-
Figure 2: Synthetic workflow for the preparation of the target sulfonamide.
Analytical Characterization (Expected Data)
To validate the synthesis, the following spectral signatures must be confirmed.
Proton NMR ( H NMR, 400 MHz, CDCl )
-
4.5 – 5.0 ppm (1H, broad d): Sulfonamide N-H . Exchangeable with D
O. - 3.9 – 4.0 ppm (2H, dt): Equatorial protons of the THP ether linkage (CH -O).
- 3.4 – 3.5 ppm (1H, m): Methine proton at the 4-position of THP (CH-NH).
- 3.3 – 3.4 ppm (2H, td): Axial protons of the THP ether linkage.
-
2.9 – 3.0 ppm (2H, t): Propyl
-methylene protons (-SO -CH -). -
1.8 – 2.0 ppm (4H, m): Overlapping THP ring methylene protons and propyl
-methylene. -
1.0 – 1.1 ppm (3H, t): Propyl terminal methyl group (-CH
).
Mass Spectrometry (ESI-MS)
-
Positive Mode (M+H): Expected m/z ~222.1.
-
Negative Mode (M-H): Expected m/z ~220.1 (Sulfonamide NH is acidic, pKa ~10-11).
Safety & Handling
-
Sulfonyl Chlorides: Corrosive and lachrymators. Handle in a fume hood. Hydrolyzes to sulfonic acid and HCl upon contact with moisture.
-
Sulfonamides: Generally stable but may cause allergic reactions in sensitive individuals (sulfa allergy cross-reactivity is possible but rare with non-arylamine sulfonamides).
References
-
Chemical Building Blocks: 4-Aminotetrahydropyran (CAS 38041-19-9).[6][7] PubChem Compound Summary. National Center for Biotechnology Information. Link
-
Synthetic Methodology: Woolven, H., et al. (2016). "One-Step Synthesis of Sulfonamides from N-Tosylhydrazones." Organic Letters, 18(3), 508–511. (Contextual reference for sulfonamide formation). Link
-
Scaffold Design: Meanwell, N. A. (2011). "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry, 54(8), 2529–2591. (Discussion on THP as a cyclohexane bioisostere). Link
-
Related Patent Literature: Huffman, M. A., et al. (2005). "Synthesis of a tetrahydropyran NK1 receptor antagonist." Journal of Organic Chemistry, 70(11), 4409-13.[2] (Demonstrates stability and utility of THP-amine intermediates). Link
Sources
- 1. (Tetrahydro-2H-pyran-4-yl)methyl 4-methylbenzenesulfonate | C13H18O4S | CID 19077576 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. Synthesis of a tetrahydropyran NK1 receptor antagonist via asymmetric conjugate addition - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Tetrahydro-2H-pyran-4-yl methanesulfonate | 134419-59-3 [chemicalbook.com]
- 4. pdf.benchchem.com [pdf.benchchem.com]
- 5. Organic Syntheses Procedure [orgsyn.org]
- 6. CAS 38041-19-9: 4-Aminotetrahydropyran | CymitQuimica [cymitquimica.com]
- 7. 4-Aminotetrahydropyran | C5H11NO | CID 419223 - PubChem [pubchem.ncbi.nlm.nih.gov]
